Recent advancements in CeO2-enabled liquid acid/base catalysis
Catalysis Science & Technology Pub Date: 2023-12-06 DOI: 10.1039/D3CY01294H
Abstract
Acid/base catalysis plays a pivotal role in the synthesis of versatile chemicals, in which acidic/basic molecules are widely employed as highly effective catalysts. However, challenges associated with the recyclability of these homogeneous catalysts and the complexity of purification procedures impose limitations on their practical applications. Heterogeneous solid catalysts are emerging as viable alternatives to traditional acid/base catalysts. Among these, ceria (CeO2), with the coexistence of surface acidic and basic sites, has demonstrated significant potential for acid/base catalysis. Herein, the present review provides a comprehensive overview of fundamental acid/base reactions catalyzed by CeO2, including the dehydration and hydrolysis processes, the transformation of CO2 to dimethyl carbonate (DMC), the hydrogenation of unsaturated groups, etc. In particular, the reaction mechanism is discussed in conjunction with an analysis of the acidic/basic sites on CeO2. Additionally, various strategies to modulate the acid/base properties are outlined on CeO2-based catalysts, with which the enhanced catalytic activity and selectivity are realized.
Recommended Literature
- [1] In vivo investigation of brain and systemic ketobemidonemetabolism
- [2] Plasma profiling-time of flight mass spectrometry: considerations to exploit its analytical performance for materials characterization†
- [3] Synthesis of biobased amines via Pd-catalysed telomerisation of the renewable β-myrcene in a water/ethanol multiphase system: catalyst recycling enabled by a self-separating product phase†
- [4] Rapid preparation of water-soluble Ag@Au nanoclusters with bright deep-red emission†
- [5] Ultrathin amorphous cobalt–vanadium hydr(oxy)oxide catalysts for the oxygen evolution reaction†
- [6] When do defectless alkanethiol SAMs in ionic liquids become penetrable? A molecular dynamics study†
- [7] A Pyrone Strategy for the Synthesis of 3-Acyltetramic Acids
- [8] A new supramolecular assembly obtained from the combination of silver(i) cations with a thiophosphorylated cavitand
- [9] VIII.—Researches on the action of the copper-zinc couple on organic bodies. Part IV. On iodide of allyl
- [10] Single functionalized graphene oxide reconstitutes kinesin mediated intracellular cargo transport and delivers multiple cytoskeleton proteins and therapeutic molecules into the cell†
Journal Name：Catalysis Science & Technology
Research Products
-
CAS no.: 1733-55-7
